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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxy-2-butanol (CAS No.

53892-34-5), a secondary alcohol and ether. While the specific historical details of its initial

discovery are not prominently documented in scientific literature, its synthesis and properties

are characteristic of alkoxy alcohols developed for various industrial and research applications.

This document collates the available scientific and technical data on its synthesis, properties,

and known applications.

Discovery and History
The precise date and discoverer of 4-Ethoxy-2-butanol are not well-documented in publicly

available literature, suggesting its origin is likely rooted in the broader development of ether

synthesis methodologies rather than a singular, notable discovery. The compound, with the

IUPAC name 4-ethoxybutan-2-ol, appears in contemporary chemical databases and patents,

indicating its use as a specialty chemical, likely as a solvent or an intermediate in organic

synthesis.[1][2] Its presence in patents for products such as deodorant compositions and hair

processing agents highlights its application in the cosmetics and consumer goods industries.
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Physicochemical Properties
4-Ethoxy-2-butanol is a colorless liquid characterized by the presence of both a hydroxyl and

an ethoxy functional group.[2] This dual functionality influences its solubility and reactivity.

While some physical properties like a specific boiling point and density are not consistently

reported in public databases, a collection of its key identifiers and computed properties are

summarized below.

Property Value Source

CAS Number 53892-34-5 [1][2]

Molecular Formula C6H14O2 [1][2]

Molecular Weight 118.17 g/mol [1][2]

IUPAC Name 4-ethoxybutan-2-ol [1]

Canonical SMILES CCOCCC(C)O [1]

InChI Key
PIYVGPKPVKCJMQ-

UHFFFAOYSA-N
[1][2]

XLogP3-AA 0.6 [1]

Topological Polar Surface Area 29.5 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 4 [1]

Synthesis of 4-Ethoxy-2-butanol
The synthesis of 4-Ethoxy-2-butanol can be achieved through established organic chemistry

reactions. The most commonly cited methods are the etherification of a butanol derivative and

the nucleophilic substitution on a suitably functionalized butane chain.

Experimental Protocols
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While detailed, step-by-step experimental protocols from primary literature for the synthesis of

4-Ethoxy-2-butanol are not readily available, the general methodologies are described below.

These protocols are based on standard organic synthesis techniques for ether formation.

1. Etherification of Butan-2-ol with Ethanol

This method involves the acid-catalyzed dehydration of butan-2-ol and ethanol to form the

corresponding ether.

General Protocol:

A mixture of butan-2-ol and an excess of ethanol is prepared in a round-bottom flask.

A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄), is carefully added to the

mixture.

The reaction mixture is heated under reflux for a specified period to facilitate the

etherification reaction.

Upon completion, the reaction is cooled, and the excess ethanol is removed, typically by

distillation.

The remaining mixture is neutralized with a weak base, followed by an aqueous workup to

remove the catalyst and any water-soluble byproducts.

The crude 4-Ethoxy-2-butanol is then purified, commonly through fractional distillation, to

yield the final product.

2. Nucleophilic Substitution of 4-Chlorobutan-2-ol

This synthesis route utilizes a Williamson ether synthesis approach, where an alkoxide

displaces a leaving group.

General Protocol:

Sodium ethoxide is prepared by reacting sodium metal with an excess of dry ethanol

under an inert atmosphere.
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4-Chlorobutan-2-ol is added dropwise to the solution of sodium ethoxide.

The reaction mixture is heated under reflux to drive the nucleophilic substitution of the

chloride leaving group by the ethoxide ion.

After the reaction is complete, the mixture is cooled, and the sodium chloride byproduct is

removed by filtration.

Excess ethanol is removed by distillation.

The crude product is purified by fractional distillation to isolate 4-Ethoxy-2-butanol.

Visualizing Synthesis Pathways
The following diagrams illustrate the logical workflow of the two primary synthesis methods for

4-Ethoxy-2-butanol.
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Caption: Etherification of Butan-2-ol with Ethanol.
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Caption: Nucleophilic Substitution with Sodium Ethoxide.

Chemical Reactivity and Applications
4-Ethoxy-2-butanol can undergo reactions typical of secondary alcohols and ethers. The

hydroxyl group can be oxidized to a ketone, forming 4-ethoxy-2-butanone, or it can be a site for

esterification.[2] The ether linkage is generally stable but can be cleaved under harsh acidic

conditions.

Its amphiphilic nature, having both a polar hydroxyl group and a less polar ether and alkyl

chain, makes it a candidate for use as a solvent in various formulations. This is reflected in its

patented use in consumer products. While some sources suggest its potential use in biological

assays due to its functional groups, specific details on its mechanism of action or interaction

with biological pathways are not extensively documented.[2]

In conclusion, 4-Ethoxy-2-butanol is a bifunctional organic molecule with established

synthesis routes and applications as a specialty chemical. While its historical discovery is not

clearly detailed, its chemistry is well-understood within the context of alcohol and ether

reactions. Further research into its specific biological interactions could open new avenues for

its application in life sciences and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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